Dimethyl 4-(3,4-dimethoxyphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate

• Molecular Formula: C19H23NO6
• Molecular Weight: 361.4 g/mol
• IUPAC Name: dimethyl 4-(3,4-dimethoxyphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C19H23NO6/c1-10-15(18(21)25-5)17(16(11(2)20-10)19(22)26-6)12-7-8-13(23-3)14(9-12)24-4/h7-9,17,20H,1-6H3
• InChI Key: DIMFGGBPJBBARY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)C)C(=O)OC)C2=CC(=C(C=C2)OC)OC)C(=O)OC

Description

Dimethyl 4-(3,4-dimethoxyphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate is a useful research compound. Its molecular formula is C19H23NO6 and its molecular weight is 361.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.0 g (18.9 mmol) 2-(3,4-dimethoxybenzylidene)acetoacetate and 2.18 g (18.9 mmol) 3-amino-crotonic acid methyl ester in 100 ml toluene was heated in a Dean-Stark apparatus for water removal, the solvent was distilled off from the reaction mixture, and the residue was purified by column chromatography (SiO2 /CHCl3), giving 4.30 g (63%) of dimethyl 1,4-dihydro-4-(3,4-dimethoxyphenyl)-2,6-dimethyl-3,5-pyridinedicarboxylate as whitish yellow crystals. M.P.: 153.5°-155° C.